1-(4-(Bromomethyl)-2-methoxyphenyl)-2-chloropropan-1-one

• Molecular Formula: C11H12BrClO2
• Molecular Weight: 291.57 g/mol
• IUPAC Name: 1-[4-(bromomethyl)-2-methoxyphenyl]-2-chloropropan-1-one
• InChI: InChI=1S/C11H12BrClO2/c1-7(13)11(14)9-4-3-8(6-12)5-10(9)15-2/h3-5,7H,6H2,1-2H3
• InChI Key: VKGXSWYMFRKANS-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)C1=C(C=C(C=C1)CBr)OC)Cl

Description

1-(4-(Bromomethyl)-2-methoxyphenyl)-2-chloropropan-1-one is a halogenated aromatic ketone with the molecular formula C₁₁H₁₂BrClO₂ (molar mass: ~291.57 g/mol). Its structure features a propanone backbone substituted with a 2-chloro group and a para-bromomethyl, ortho-methoxy phenyl ring. Key properties include a predicted density of 1.446 g/cm³ and boiling point of 347.0°C . The bromomethyl group enhances reactivity in nucleophilic substitutions, while the chloro and methoxy substituents influence electronic effects and intermolecular interactions.

Comparison with Similar Compounds

2-Bromo-1-chlorophenyl-3-(4-methoxyphenyl)prop-2-en-1-one (C₁₆H₁₂BrClO₂)

• Structure: A propenone derivative with bromo and chloro substituents on adjacent carbons and a 4-methoxyphenyl group.
• Key Differences: The α,β-unsaturated ketone backbone (prop-2-en-1-one) introduces conjugation, altering electronic properties compared to the saturated propanone in the target compound. Crystallizes in a monoclinic P2₁/c system, suggesting distinct packing interactions due to the planar enone system .

1-(4-(Bromomethyl)-3-methoxyphenyl)-1-chloropropan-2-one (C₁₁H₁₂BrClO₂)

• Structure : A positional isomer of the target compound, with the methoxy group at the 3-position instead of 2.
• Key Differences: Steric and electronic effects differ due to methoxy orientation. The 3-methoxy group may reduce hydrogen bonding compared to the 2-position. Similar predicted density (1.446 g/cm³) and boiling point (347.0°C), indicating minor physical property variations despite structural isomerism .

5-Bromo-1-(4-chlorophenyl)-2-methylpentan-1-one (C₁₂H₁₃BrClO)

• Structure: A pentanone derivative with bromo and chloro substituents on the aliphatic chain and phenyl ring, respectively.
• Key Differences: Longer carbon chain increases hydrophobicity and reduces polarity compared to the target’s propanone. The methyl group at C2 may hinder steric access to the ketone, altering reactivity in nucleophilic additions .

1-(5-Bromo-2-chlorophenyl)-2,2-dichloro-1-(4-ethoxyphenyl)cyclopropane (C₁₆H₁₂BrCl₃O)

• Structure : A cyclopropane ring fused with halogenated aryl groups.
• Key Differences :
  • The strained cyclopropane ring increases thermodynamic instability, favoring ring-opening reactions.
  • Ethoxy substituent enhances lipophilicity compared to the target’s methoxy group .

3-(4-Chlorophenyl)-1-(4-hydroxyphenyl)prop-2-en-1-one (C₁₅H₁₁ClO₂)

• Structure: An enone with para-chloro and para-hydroxyphenyl groups.
• Key Differences :
  • The hydroxyl group enables strong hydrogen bonding, increasing solubility in polar solvents compared to the target’s methoxy group.
  • Absence of bromomethyl limits utility in alkylation reactions .

Comparative Data Table

Compound Name	Molecular Formula	Backbone	Key Substituents	Predicted Boiling Point (°C)	Notable Reactivity/Applications
Target Compound	C₁₁H₁₂BrClO₂	Propanone	2-Cl, 4-BrCH₂, 2-OMe	347.0	Nucleophilic substitutions, intermediates
2-Bromo-1-chlorophenyl-3-(4-OMePh)prop-2-en-1-one	C₁₆H₁₂BrClO₂	Propenone	α-Br, β-Cl, 4-OMePh	N/A	Michael additions, crystallography
1-(4-BrCH₂-3-OMePh)-1-Cl-propan-2-one	C₁₁H₁₂BrClO₂	Propanone	1-Cl, 4-BrCH₂, 3-OMe	347.0	Isomer-specific reactivity
5-Br-1-(4-ClPh)-2-Me-pentan-1-one	C₁₂H₁₃BrClO	Pentanone	5-Br, 4-ClPh, 2-Me	N/A	Hydrophobic intermediates
1-(5-Br-2-ClPh)-2,2-Cl₂-1-(4-OEtPh)cyclopropane	C₁₆H₁₂BrCl₃O	Cyclopropane	Cyclopropane, 5-Br, 2-Cl, 4-OEt	N/A	Ring-opening reactions